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Introduction
Anti-inflammatory agent 43 is a 6-methoxyflavonol glycoside isolated from the aerial parts of

Tetragonia tetragonoides[1]. This document provides a summary of its known anti-inflammatory

activity based on preclinical studies, with a focus on in vitro experimental protocols and

observed mechanisms of action. Currently, there is a lack of publicly available data on the in

vivo administration of the purified Anti-inflammatory agent 43 in animal models. However,

studies on crude extracts of Tetragonia tetragonoides provide some preliminary insights into

potential in vivo applications.

Data Presentation
In Vitro Anti-inflammatory Activity
The anti-inflammatory properties of compounds isolated from Tetragonia tetragonoides,

including agents related to Anti-inflammatory agent 43, have been evaluated in

lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. The following table

summarizes the key in vitro findings from the study by Lee et al., 2019.
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Biomarker Effect Cell Line Stimulant

Nitric Oxide (NO) Reduction in formation
RAW 264.7

macrophages
LPS

Prostaglandin E2

(PGE2)
Reduction in formation

RAW 264.7

macrophages
LPS

Tumor Necrosis

Factor-alpha (TNF-α)

Suppression of

expression

RAW 264.7

macrophages
LPS

Interleukin-6 (IL-6)
Suppression of

expression

RAW 264.7

macrophages
LPS

Interleukin-1beta (IL-

1β)

Suppression of

expression

RAW 264.7

macrophages
LPS

Inducible Nitric Oxide

Synthase (iNOS)

Suppression of

expression

RAW 264.7

macrophages
LPS

Cyclooxygenase-2

(COX-2)

Suppression of

expression

RAW 264.7

macrophages
LPS

In Vivo Studies with Tetragonia tetragonoides Extracts
While no specific in vivo data for Anti-inflammatory agent 43 is available, studies on crude

extracts of Tetragonia tetragonoides have been conducted. These studies provide a general

indication of the plant's anti-inflammatory potential in animal models.

Extract
Animal
Model

Administrat
ion Route

Dosage
Observed
Effect

Reference

Methanol

Extract

ICR Mice with

Sarcoma 180

Intraperitonea

l injection

100

mg/kg/day

16.67% life

prolongation
[2]

70% Ethanol

Extract

Ovariectomiz

ed rats on a

high-fat diet

Dietary

supplement
2% of diet

Decreased

proinflammat

ory cytokines

[3]
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Experimental Protocols
In Vitro Anti-inflammatory Assay in RAW 264.7
Macrophages
This protocol is based on the methodology described for evaluating the anti-inflammatory

effects of 6-methoxyflavonols from Tetragonia tetragonoides.

1. Cell Culture and Treatment:

Culture RAW 264.7 macrophages in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in

a humidified atmosphere of 5% CO2.

Seed the cells in appropriate culture plates (e.g., 96-well or 6-well plates) and allow them to

adhere overnight.

Pre-treat the cells with various concentrations of Anti-inflammatory agent 43 for 1-2 hours.

Stimulate the cells with lipopolysaccharide (LPS) at a concentration of 1 µg/mL for a

specified period (e.g., 24 hours).

2. Measurement of Nitric Oxide (NO) Production:

After the incubation period, collect the cell culture supernatant.

Determine the nitrite concentration in the supernatant using the Griess reagent assay as an

indicator of NO production.

Measure the absorbance at 540 nm using a microplate reader.

3. Measurement of Pro-inflammatory Cytokines and Mediators (PGE2, TNF-α, IL-6, IL-1β):

Collect the cell culture supernatant.

Quantify the levels of PGE2, TNF-α, IL-6, and IL-1β using commercially available Enzyme-

Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.
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4. Western Blot Analysis for iNOS and COX-2 Expression:

After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them

with a suitable lysis buffer.

Determine the protein concentration of the cell lysates using a BCA protein assay kit.

Separate equal amounts of protein by SDS-polyacrylamide gel electrophoresis (SDS-PAGE)

and transfer them to a polyvinylidene difluoride (PVDF) membrane.

Block the membrane with 5% skim milk or bovine serum albumin (BSA) in Tris-buffered

saline with Tween 20 (TBST).

Incubate the membrane with primary antibodies against iNOS, COX-2, and a loading control

(e.g., β-actin) overnight at 4°C.

Wash the membrane and incubate with the appropriate horseradish peroxidase (HRP)-

conjugated secondary antibodies.

Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations
Proposed Signaling Pathway for Anti-inflammatory
Action
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Caption: Proposed mechanism of Anti-inflammatory agent 43 in LPS-stimulated

macrophages.

General Experimental Workflow for In Vitro Screening
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Caption: Workflow for in vitro evaluation of Anti-inflammatory agent 43.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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